Cas no 435274-32-1 (7,7-dimethyl-4H,5H,6H,7H,8H-1,3thiazolo5,4-cazepin-4-one)

• Product Name: 7,7-dimethyl-4H,5H,6H,7H,8H-1,3thiazolo5,4-cazepin-4-one
• CAS No: 435274-32-1
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• MDL: MFCD24564471
• CID: 5457904
• PubChem ID: 6425128
• Update Time: 2025-07-14

7,7-dimethyl-4H,5H,6H,7H,8H-1,3thiazolo5,4-cazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]a zepin-4-one
• 7,7-dimethyl-4H,5H,6H,7H,8H-1,3thiazolo5,4-cazepin-4-one

• MDL： MFCD24564471
• Inchi： 1S/C9H12N2OS/c1-9(2)3-6-7(13-5-11-6)8(12)10-4-9/h5H,3-4H2,1-2H3,(H,10,12)
• InChI Key： NRYQHSSLMABOCK-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)CC2N=CSC=2C1=O

Additional information on 7,7-dimethyl-4H,5H,6H,7H,8H-1,3thiazolo5,4-cazepin-4-one

Recent Advances in the Study of 7,7-dimethyl-4H,5H,6H,7H,8H-1,3thiazolo5,4-cazepin-4-one (CAS: 435274-32-1): A Comprehensive Research Brief

The compound 7,7-dimethyl-4H,5H,6H,7H,8H-1,3thiazolo5,4-cazepin-4-one (CAS: 435274-32-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its unique thiazoloazepinone structure, exhibits promising biological activities, particularly in the modulation of key enzymatic pathways and receptor interactions. Recent studies have explored its potential as a therapeutic agent, focusing on its pharmacokinetic properties, synthetic accessibility, and mechanistic insights.

One of the most notable advancements in the study of this compound is its application in targeting protein-protein interactions (PPIs) involved in neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7,7-dimethyl-4H,5H,6H,7H,8H-1,3thiazolo5,4-cazepin-4-one exhibit high affinity for tau protein aggregates, a hallmark of Alzheimer's disease. The researchers utilized molecular docking and dynamic simulations to elucidate the binding modes, revealing that the thiazoloazepinone core interacts with key hydrophobic residues in the tau fibrils, thereby inhibiting their propagation.

In addition to its neurological applications, recent research has highlighted the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute (NCI) investigated the inhibitory effects of 7,7-dimethyl-4H,5H,6H,7H,8H-1,3thiazolo5,4-cazepin-4-one on the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell survival and proliferation. The results, published in Cancer Research, indicated that the compound effectively suppressed tumor growth in xenograft models of breast cancer, with minimal off-target effects. This finding underscores its potential as a selective kinase inhibitor.

The synthetic chemistry community has also made strides in optimizing the production of 7,7-dimethyl-4H,5H,6H,7H,8H-1,3thiazolo5,4-cazepin-4-one. A 2024 report in Organic Letters detailed a novel, scalable synthesis route that employs a one-pot cyclization strategy, significantly improving yield and purity compared to traditional methods. This advancement is expected to facilitate further pharmacological evaluations and industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity in long-term use require further investigation. Ongoing studies are exploring structural modifications to enhance its drug-like properties while retaining its biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to overcoming these hurdles.

In conclusion, 7,7-dimethyl-4H,5H,6H,7H,8H-1,3thiazolo5,4-cazepin-4-one (CAS: 435274-32-1) represents a versatile scaffold with broad therapeutic potential. Its applications in neurodegenerative diseases and oncology, coupled with advancements in synthetic methodologies, position it as a compelling candidate for future drug development. Continued research will be essential to fully realize its clinical benefits and address existing limitations.